N-(4-(methylthio)benzo[d]thiazol-2-yl)-2-phenylacetamide

• IUPAC Name: N-(4-methylsulfanyl-1,3-benzothiazol-2-yl)-2-phenylacetamide
• InChI: InChI=1S/C16H14N2OS2/c1-20-12-8-5-9-13-15(12)18-16(21-13)17-14(19)10-11-6-3-2-4-7-11/h2-9H,10H2,1H3,(H,17,18,19)
• InChI Key: GCOYPSNLNRSSNZ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC2=C1N=C(S2)NC(=O)CC3=CC=CC=C3
• Molecular Formula: C16H14N2OS2
• Molecular Weight: 314.4 g/mol

Description

Benzothiazole is a heterocyclic compound; it’s part of a larger class of molecules that includes various drugs and dyes. The presence of the methylthio group (CH3-S-) and phenylacetamide could potentially alter the properties of the base benzothiazole structure, affecting its reactivity, polarity, and other chemical properties.

Molecular Structure Analysis

The molecular structure would be based on the benzothiazole core, with the additional methylthio and phenylacetamide groups attached at the 4th and 2nd positions respectively. The exact structure would need to be confirmed through techniques like NMR or X-ray crystallography.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-donating methylthio group and the electron-withdrawing phenylacetamide. This could affect how the molecule participates in chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties such as solubility, melting point, boiling point, etc., would need to be determined experimentally. The presence of the polar amide in the phenylacetamide group might increase solubility in polar solvents.

Scientific Research Applications

Antioxidant Properties

• Thiazoles, including our compound of interest, have been investigated for their antioxidant potential. Antioxidants play a crucial role in neutralizing free radicals and protecting cells from oxidative damage. .

Analgesic and Anti-Inflammatory Activity

• Researchers have explored thiazole derivatives as potential analgesics and anti-inflammatory agents. .

Antimicrobial and Antifungal Properties

• Thiazoles exhibit antimicrobial and antifungal effects. .
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Antiviral Activity

• While specific studies on our compound are limited, thiazoles in general have been investigated as potential antiviral agents. .

Neuroprotective Effects

• Thiazoles have shown neuroprotective properties, potentially benefiting the nervous system. .

Antitumor and Cytotoxic Potential

• Thiazoles, including our compound, have been explored as antitumor and cytotoxic agents. .
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Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, some benzothiazole derivatives have been studied for their antimicrobial or antitubercular activities.

Safety and Hazards

As with any chemical compound, handling should be done with appropriate safety measures. Material Safety Data Sheets (MSDS) should be consulted when available.

Future Directions

Future research could explore the potential biological activities of this compound, given that other benzothiazole derivatives have shown a range of biological effects.